Butan-2-one, 1-[3-(3,3-dimethyl-2-oxo-butylidene)piperazin-2-ylidene]-3,3-dimethyl-

• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol
• IUPAC Name: (1Z)-1-[(3Z)-3-(3,3-dimethyl-2-oxobutylidene)piperazin-2-ylidene]-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C16H26N2O2/c1-15(2,3)13(19)9-11-12(18-8-7-17-11)10-14(20)16(4,5)6/h9-10,17-18H,7-8H2,1-6H3/b11-9-,12-10-
• InChI Key: BPCHZBRAPCMQSF-HWAYABPNSA-N
• Isomeric SMILES: CC(C(=O)/C=C/1\NCCN\C1=C/C(=O)C(C)(C)C)(C)C
• Canonical SMILES: CC(C)(C)C(=O)C=C1C(=CC(=O)C(C)(C)C)NCCN1

Description

1-[(2Z,3Z)-3-(3,3-DIMETHYL-2-OXOBUTYLIDENE)PIPERAZIN-2-YLIDENE]-3,3-DIMETHYLBUTAN-2-ONE is a complex organic compound characterized by its unique structure, which includes a piperazine ring and multiple methyl groups

Preparation Methods

The synthesis of 1-[(2Z,3Z)-3-(3,3-DIMETHYL-2-OXOBUTYLIDENE)PIPERAZIN-2-YLIDENE]-3,3-DIMETHYLBUTAN-2-ONE typically involves multiple steps, including the formation of the piperazine ring and the introduction of the oxobutylidene and dimethylbutanone groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(2Z,3Z)-3-(3,3-DIMETHYL-2-OXOBUTYLIDENE)PIPERAZIN-2-YLIDENE]-3,3-DIMETHYLBUTAN-2-ONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential as a pharmaceutical agent or its role in drug development.

Industry: It can be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(2Z,3Z)-3-(3,3-DIMETHYL-2-OXOBUTYLIDENE)PIPERAZIN-2-YLIDENE]-3,3-DIMETHYLBUTAN-2-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar compounds to 1-[(2Z,3Z)-3-(3,3-DIMETHYL-2-OXOBUTYLIDENE)PIPERAZIN-2-YLIDENE]-3,3-DIMETHYLBUTAN-2-ONE include other piperazine derivatives and compounds with similar functional groups. These compounds may share some chemical properties but differ in their specific applications and biological activities. The uniqueness of 1-[(2Z,3Z)-3-(3,3-DIMETHYL-2-OXOBUTYLIDENE)PIPERAZIN-2-YLIDENE]-3,3-DIMETHYLBUTAN-2-ONE lies in its specific structure and the resulting properties that make it suitable for particular research and industrial applications.